![molecular formula C19H17FN2O3 B2817407 6-(2,5-Dimethoxyphenyl)-2-[(4-fluorophenyl)methyl]pyridazin-3-one CAS No. 922914-11-2](/img/structure/B2817407.png)
6-(2,5-Dimethoxyphenyl)-2-[(4-fluorophenyl)methyl]pyridazin-3-one
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Description
6-(2,5-Dimethoxyphenyl)-2-[(4-fluorophenyl)methyl]pyridazin-3-one is a useful research compound. Its molecular formula is C19H17FN2O3 and its molecular weight is 340.354. The purity is usually 95%.
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Scientific Research Applications
Anticancer, Antiangiogenic, and Antioxidant Agents
Pyridazinones are acknowledged for their broad spectrum of biological activities, including anticancer, antiangiogenic, and antioxidant properties. A study synthesized and evaluated new pyridazinone derivatives, highlighting their inhibitory effects on human cancer cell lines and their potential to inhibit proangiogenic cytokines involved in tumor progression. Compounds exhibited significant antiangiogenic activity and radical scavenging activity, comparable to or better than standard treatments in some cases (Kamble et al., 2015).
Enzyme Inhibition and Molecular Modeling
The inhibitory effects of pyridazinone derivatives on specific phosphodiesterase enzymes (PDE3 and PDE4) were investigated, revealing specific inhibition of PDE4 by most compounds tested. N-substitution was found beneficial for PDE4 inhibition, highlighting the potential of these compounds in enzyme inhibition and the importance of molecular modeling in understanding their mechanisms (Van der Mey et al., 2001).
Precursors for Heterocyclic Systems
Pyridazinone derivatives have been utilized as valuable precursors for synthesizing benzo-annelated heterocyclic systems. The versatility of these compounds in organic synthesis facilitates access to novel heterocycles with potential pharmaceutical applications (Heinisch et al., 1994).
Photophysical and Electrochemical Properties
The synthesis and characterization of pyridazinone derivatives have provided insights into their photophysical and electrochemical properties. These studies reveal potential applications in materials science, particularly in developing novel materials with specific optical and electronic properties (Golla et al., 2020).
Antitumor Activity
Novel pyridazinone derivatives containing the 1,3,4-thiadiazole moiety were synthesized and characterized, demonstrating significant inhibitory activity against specific cancer cell lines. The structure-activity relationship analysis provided insights into modifications that enhance anticancer activity, offering a foundation for further drug development (Qin et al., 2020).
Properties
IUPAC Name |
6-(2,5-dimethoxyphenyl)-2-[(4-fluorophenyl)methyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17FN2O3/c1-24-15-7-9-18(25-2)16(11-15)17-8-10-19(23)22(21-17)12-13-3-5-14(20)6-4-13/h3-11H,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRGLNUAOOCEVAI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C2=NN(C(=O)C=C2)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.